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Abstract

This document provides a comprehensive guide for the preparation, storage, and handling of a
stock solution of SKF 96365 in Dimethyl Sulfoxide (DMSO). SKF 96365 is a widely utilized
pharmacological tool for studying cellular calcium signaling. It is recognized primarily as a
blocker of Transient Receptor Potential Canonical (TRPC) channels and store-operated
calcium entry (SOCE).[1][2][3] This protocol outlines the necessary materials, a step-by-step
procedure for solubilization, and critical storage recommendations to ensure the integrity and
efficacy of the compound in experimental applications. Adherence to these guidelines is crucial
for obtaining reproducible and reliable experimental outcomes.

Introduction

SKF 96365, with the chemical name 1-[2-(4-Methoxyphenyl)-2-[3-(4-
methoxyphenyl)propoxy]ethyl-1H-imidazole hydrochloride, is a potent inhibitor of receptor-
mediated calcium entry.[4] Its mechanism of action involves the blockade of various calcium
channels, including TRPC channels, voltage-gated calcium channels, and store-operated
calcium channels.[2][5][6] Due to its broad-spectrum activity, SKF 96365 is a valuable agent in
studying a multitude of physiological and pathological processes that are dependent on
intracellular calcium dynamics, such as apoptosis and autophagy.[1][7] This document provides
a standardized protocol for the preparation of SKF 96365 stock solutions using DMSO, a
common solvent for water-insoluble compounds in biological research.
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Quantitative Data Summary

For ease of reference, the key quantitative data for SKF 96365 are summarized in the table

below.
Property Value Reference
) 402.91 g/mol (hydrochloride

Molecular Weight [11[7118]
salt)

Solubility in DMSO Up to 80 mg/mL (198.55 mM) [8]

Miscible [9]

Typical Stock Solution ]

) 10 mM - 100 mM in DMSO [518]

Concentration

Storage of Powder -20°C for up to 3 years [8]

4°C, sealed from moisture [7]

Storage of Stock Solution (in
-80°C for up to 1 year [1]8]

DMSO)

-20°C for up to 1 month [1]8]

Note: While some sources suggest that DMSO may inactivate SKF-96365 hydrochloride,
numerous protocols and supplier data sheets list DMSO as a primary solvent.[7][8][9] It is
recommended to use fresh, anhydrous DMSO to minimize potential degradation and to prepare
fresh dilutions in aqueous buffers for immediate use in experiments.[3]

Experimental Protocol: Preparation of a 10 mM SKF
96365 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of SKF 96365 in DMSO.

Materials
o SKF 96365 hydrochloride powder (ensure high purity)
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Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure

e Pre-weighing Preparation: Allow the vial of SKF 96365 powder to equilibrate to room
temperature before opening to prevent condensation of moisture.

» Weighing the Compound: Carefully weigh out the desired amount of SKF 96365 powder
using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock
solution, weigh out 4.03 mg of SKF 96365 (Molecular Weight = 402.91 g/mol ).

e Solubilization:

o Add the appropriate volume of anhydrous DMSO to the vial containing the weighed SKF
96365 powder. To continue the example, add 1 mL of DMSO.

o Cap the vial tightly.

o Vortex the solution vigorously for 1-2 minutes to facilitate dissolution. Gentle warming
(e.g., in a 37°C water bath) can be applied if necessary, though it is often not required for
dissolution in DMSO.[2][3] Some sources also suggest the use of sonication to aid
dissolution.[10]

 Aliquotting and Storage:

o Once the SKF 96365 is completely dissolved, aliquot the stock solution into smaller,
single-use volumes in sterile microcentrifuge tubes. This minimizes the number of freeze-
thaw cycles the stock solution is subjected to.
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o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 1 year).[1][8]

Visualizations
Signhaling Pathway Diagram

The following diagram illustrates the inhibitory effect of SKF 96365 on store-operated calcium
entry (SOCE), a key signaling pathway it modulates.

Endoplasmic Reticulum

Click to download full resolution via product page
Caption: Inhibition of Store-Operated Calcium Entry by SKF 96365.

Experimental Workflow Diagram

The following diagram outlines the logical flow of the protocol for preparing the SKF 96365
stock solution.
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Caption: Workflow for Preparing SKF 96365 Stock Solution in DMSO. in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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